Cas no 62163-05-7 (Quinoline, 5,7-dinitro-)

• Product Name: Quinoline, 5,7-dinitro-
• CAS No: 62163-05-7
• MF: C₉H₅N₃O₄
• MW: 219.153701543808
• CID: 455814
• PubChem ID: 12582832
• Update Time: 2025-04-19

Quinoline, 5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,7-dinitro-
• 5,7-dinitroquinoline
• DTXSID40503343
• 62163-05-7

• Inchi： 1S/C9H5N3O4/c13-11(14)6-4-8-7(2-1-3-10-8)9(5-6)12(15)16/h1-5H
• InChI Key： HHNNKQBSOGBBQF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2C1=CC=CN=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 219.02805
• Monoisotopic Mass: 219.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 99.17